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Cat. No.: B1640225 Get Quote

Technical Guide: Iso-propyl 4-
hydroxyphenylacetate
Disclaimer: Extensive literature searches did not yield specific experimental data for iso-propyl
4-hydroxyphenylacetate. This document provides a technical overview based on the chemical

properties of its constituent precursor, 4-hydroxyphenylacetic acid, and a closely related, often

conflated compound, isopropyl 4-hydroxybenzoate. The experimental protocols and potential

biological activities described herein are theoretical and extrapolated from established chemical

principles and data on related compounds.

Introduction
Iso-propyl 4-hydroxyphenylacetate is an ester formed from 4-hydroxyphenylacetic acid and

isopropanol. Due to the scarcity of direct research on this specific ester, this guide will focus on

the properties of its parent acid and the analogous isopropyl 4-hydroxybenzoate to provide a

foundational understanding for researchers, scientists, and drug development professionals. 4-

Hydroxyphenylacetic acid is a phenolic acid found in various natural sources, including olive oil

and beer, and is a metabolite of tyrosine in humans.[1][2] Its derivatives are of interest for their

potential biological activities, including antioxidant and anti-inflammatory properties.[3][4]
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Quantitative data for iso-propyl 4-hydroxyphenylacetate is not readily available. Therefore,

the properties of its parent carboxylic acid, 4-hydroxyphenylacetic acid, and a similar ester,

isopropyl 4-hydroxybenzoate, are presented below for reference.

Table 1: Physicochemical Properties of 4-
Hydroxyphenylacetic Acid

Property Value Source

Molecular Formula C₈H₈O₃ [1]

Molecular Weight 152.15 g/mol [5]

Melting Point 148-151 °C [6]

Boiling Point Decomposes

Appearance
White to cream or light tan

crystalline powder
[6]

Solubility

Soluble in hot water, ether,

ethanol, and ethyl acetate.

Slightly soluble in cold water.

Soluble in dimethyl sulfoxide

and methanol.

[6]

pKa 4.49 [7]

Table 2: Physicochemical Properties of Isopropyl 4-
hydroxybenzoate
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Property Value Source

CAS Number 4191-73-5 [8]

Molecular Formula C₁₀H₁₂O₃ [8]

Molecular Weight 180.20 g/mol [9]

Melting Point 81.5-87.5 °C

Boiling Point 611.35 K (calculated) [10]

Appearance White powder to lump [11]

Solubility
Soluble in Chloroform, Ethyl

Acetate

LogP 1.957 (calculated) [10]

Experimental Protocols
Proposed Synthesis of Iso-propyl 4-
hydroxyphenylacetate via Fischer Esterification
This protocol describes a theoretical method for the synthesis of iso-propyl 4-
hydroxyphenylacetate based on the well-established Fischer esterification reaction.[12][13]

Materials:

4-Hydroxyphenylacetic acid

Isopropanol (anhydrous)

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate (saturated solution)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate
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Ethyl acetate

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a dry round-bottom flask, dissolve 1.0 equivalent of 4-hydroxyphenylacetic acid in an

excess of anhydrous isopropanol (e.g., 10-20 equivalents). Isopropanol serves as both a

reactant and the solvent.

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the

solution while stirring.

Attach a reflux condenser and heat the mixture to a gentle reflux. The reaction temperature

will be close to the boiling point of isopropanol (82.6 °C).

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess isopropanol using a rotary evaporator.

Dissolve the residue in ethyl acetate and transfer it to a separatory funnel.

Wash the organic layer sequentially with a saturated sodium bicarbonate solution to

neutralize the acid catalyst, followed by water, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude iso-propyl 4-
hydroxyphenylacetate.

The crude product may be purified by column chromatography on silica gel if necessary.
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Reaction Setup Workup Purification

4-Hydroxyphenylacetic Acid +
Isopropanol (excess)

H₂SO₄ (catalyst)
Add slowly

Heat to Reflux Remove excess Isopropanol Dissolve in Ethyl Acetate Wash with NaHCO₃,
 H₂O, and Brine Dry over Na₂SO₄ Concentrate in vacuo Column Chromatography

(if necessary)
Iso-propyl

4-hydroxyphenylacetate

Click to download full resolution via product page

Proposed synthesis workflow for iso-propyl 4-hydroxyphenylacetate.

Potential Biological Activity and Signaling Pathways
While there is no specific biological data for iso-propyl 4-hydroxyphenylacetate, the

biological activities of its parent compound, 4-hydroxyphenylacetic acid, and its derivatives

have been studied. These compounds exhibit antioxidant, antibacterial, and anti-inflammatory

properties.[4]

4-Hydroxyphenylacetic acid is a microbial metabolite that has been shown to be involved in

antioxidative actions by inducing the expression of Nrf2 (Nuclear factor erythroid 2-related

factor 2).[14] Nrf2 is a key transcription factor that regulates the expression of a wide array of

antioxidant and cytoprotective genes.

Biosynthesis of 4-Hydroxyphenylacetic Acid
The biosynthesis of 4-hydroxyphenylacetic acid in microorganisms typically starts from the

amino acid tyrosine.[15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1640225?utm_src=pdf-body-img
https://www.benchchem.com/product/b1640225?utm_src=pdf-body
https://www.benchchem.com/product/b1640225?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39965711/
https://www.medchemexpress.com/4-Hydroxyphenylacetic_acid.html
https://www.researchgate.net/figure/Biosynthetic-pathway-of-4-hydroxyphenylacetic-acid-4HPAA-tyrA-pheA-fused-chorismate_fig1_332591817
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tyrosine

4-Hydroxyphenylpyruvate

Tyrosine aminotransferase

4-Hydroxyphenylacetic Acid

4-Hydroxyphenylpyruvate
dioxygenase

Click to download full resolution via product page

Biosynthetic pathway of 4-hydroxyphenylacetic acid.

Conclusion
Iso-propyl 4-hydroxyphenylacetate remains a compound with uncharacterized chemical and

biological properties. This technical guide provides a starting point for researchers by

summarizing the known properties of the closely related compounds, 4-hydroxyphenylacetic

acid and isopropyl 4-hydroxybenzoate. The proposed synthesis protocol offers a viable route

for obtaining this compound for future studies. Further research is warranted to determine the

specific physicochemical properties and biological activities of iso-propyl 4-
hydroxyphenylacetate, which may hold potential for applications in drug development and

other scientific fields, given the known bioactivities of related phenolic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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